Cas no 96386-94-6 ((S)-METHYL 3-(CBZ-AMINO)-5-METHYLHEXANOATE)

• Product Name: (S)-METHYL 3-(CBZ-AMINO)-5-METHYLHEXANOATE
• CAS No: 96386-94-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• MDL: MFCD19382361
• CID: 4667729
• Update Time: 2025-06-08

(S)-METHYL 3-(CBZ-AMINO)-5-METHYLHEXANOATE Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-(benzyloxycarbonylamino)-5-methylhexanoate
• (S)-METHYL 3-(CBZ-AMINO)-5-METHYLHEXANOATE
• methyl (S)-3-(benzyloxycarbonylamino)-5-methylhexanoate
• Hexanoic acid, 5-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, (3S)-

• MDL： MFCD19382361
• Inchi： 1S/C16H23NO4/c1-12(2)9-14(10-15(18)20-3)17-16(19)21-11-13-7-5-4-6-8-13/h4-8,12,14H,9-11H2,1-3H3,(H,17,19)/t14-/m0/s1
• InChI Key： BBFRZHWCVFSFQZ-AWEZNQCLSA-N
• SMILES： C(OC)(=O)C[C@@H](NC(OCC1=CC=CC=C1)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

(S)-METHYL 3-(CBZ-AMINO)-5-METHYLHEXANOATE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-METHYL 3-(CBZ-AMINO)-5-METHYLHEXANOATE

Recent Advances in the Application of (S)-Methyl 3-(Cbz-Amino)-5-Methylhexanoate (CAS: 96386-94-6) in Chemical Biology and Pharmaceutical Research

The compound (S)-Methyl 3-(Cbz-Amino)-5-Methylhexanoate (CAS: 96386-94-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and intermediate in the synthesis of biologically active molecules. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the importance of 96386-94-6 as a key intermediate in the synthesis of γ-amino acid derivatives and peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in constructing novel protease inhibitors through a stereoselective synthetic route. The chiral center at the 3-position and the protected amino group make this compound particularly valuable for creating enantiomerically pure drug candidates.

In synthetic methodology development, researchers have reported improved protocols for the preparation of (S)-Methyl 3-(Cbz-Amino)-5-Methylhexanoate. A 2024 paper in Organic Process Research & Development described an optimized enzymatic resolution process that achieves >99% enantiomeric excess with significantly reduced production costs. This advancement addresses previous challenges in large-scale production while maintaining high stereochemical purity.

The pharmaceutical potential of derivatives synthesized from 96386-94-6 has been explored in several recent preclinical studies. Notably, a series of γ-lactam derivatives showed promising activity as allosteric modulators of GABAA receptors in neurological disorder models. These findings, published in ACS Chemical Neuroscience (2023), suggest potential applications in developing new anxiolytic and anticonvulsant medications.

Structural modifications of the 96386-94-6 scaffold have yielded compounds with improved pharmacokinetic properties. Research in European Journal of Medicinal Chemistry (2024) reported that introduction of fluorinated groups at the 5-methyl position enhanced blood-brain barrier penetration while maintaining metabolic stability. This modification strategy opens new possibilities for CNS-targeted drug development.

From a chemical biology perspective, (S)-Methyl 3-(Cbz-Amino)-5-Methylhexanoate has proven valuable in probe development. A recent Nature Chemical Biology study (2024) utilized this compound as the starting point for creating activity-based probes targeting amino acid racemases in pathogenic bacteria. These tools are advancing our understanding of microbial metabolism and antibiotic resistance mechanisms.

The compound's safety profile and ADME characteristics have been systematically evaluated in recent preclinical assessments. Toxicology studies published in Regulatory Toxicology and Pharmacology (2023) confirmed favorable safety parameters for derivatives, supporting their progression to further development stages. Metabolic studies identified the major clearance pathways, informing future structural optimization efforts.

Looking forward, the unique structural features of 96386-94-6 continue to inspire novel applications. Current research directions include its incorporation into macrocyclic compounds for protein-protein interaction inhibition and as a scaffold for targeted protein degraders (PROTACs). These emerging applications highlight the enduring value of this chiral building block in modern drug discovery paradigms.